6’-Sialyllactose Sodium Salt

• CAS No.: 157574-76-0
• Product Name: 6’-Sialyllactose Sodium Salt
• Molecular Formula: C23H38NO19 • Na
• Molecular Weight: 655.5
• IUPAC Name: (2R,4S,5R,6R)-5-acetamido-4-hydroxy-6-[(1R)-1,2,3-trihydroxypropyl]-2-[[(3R,4S,5R,6S)-3,4,5-trihydroxy-6-[(2R,4R,5R)-1,2,4,5-tetrahydroxy-6-oxohexan-3-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C23H39NO19/c1-7(28)24-13-8(29)2-23(22(38)39,43-20(13)15(34)10(31)4-26)40-6-12-16(35)17(36)18(37)21(41-12)42-19(11(32)5-27)14(33)9(30)3-25/h3,8-21,26-27,29-37H,2,4-6H2,1H3,(H,24,28)(H,38,39)/t8-,9-,10?,11+,12?,13+,14+,15+,16-,17-,18+,19?,20+,21-,23+/m0/s1
• Standard InChIKey: LJNVKOGOHXWREM-MZZLGFSDSA-M
• SMILES: CC(=O)NC1C(CC(OC1C(C(CO)O)O)(C(=O)O)OCC2C(C(C(C(O2)OC(C(CO)O)C(C(C=O)O)O)O)O)O)O
• Appearance: Assay:≥98%A crystalline solid
• Description: 6/'-Sialyllactose consists of the monosaccharide N-acetylneuraminic acid (Item No. 16091) linked to the galactosyl subunit of lactose at the 6 position. This connection is at the 3 position in the related compound, 3’-sialyllactose (Item No. 16617). Both are major milk oligosaccharides that avidly bind several viral strains, including strains of influenza, HIV-1, reovirus, and polyomavirus. These compounds can be used to differentiate and characterize the binding domains of viruses that recognize N-acetylneuraminic acid-capped cell surface receptors. They are also used as analytical reference standards for quantification in samples such as milk or colostrum.
• Synonyms: O-(N-Acetyl-α-neuraminosyl)-(2→6)-O-β-D-galactopyranosyl-(1→4)-D-glucose Sodium Salt
• PubChem Compound: 92043641
• Last Modified: Nov 11 2021